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Compound of Interest

Compound Name: 2-Ethylazepane

CAS No.: 80053-54-9

Cat. No.: B1275830

Get Quote

2-Ethylazepane, a saturated N-heterocyclic compound with the molecular formula C₈H₁₇N,

represents a core structural motif in various areas of chemical and pharmaceutical research.[1]

As a substituted azepane, it serves as a valuable building block in organic synthesis and a

potential scaffold in medicinal chemistry. The precise and unambiguous structural confirmation

of such molecules is paramount for ensuring the integrity of research and development

outcomes, from reaction monitoring to the characterization of novel active pharmaceutical

ingredients (APIs).

Spectroscopic techniques, namely Nuclear Magnetic Resonance (NMR), Infrared (IR)

Spectroscopy, and Mass Spectrometry (MS), form the cornerstone of modern structural

elucidation. This guide provides a comprehensive, in-depth analysis of the expected

spectroscopic data for 2-Ethylazepane. While publicly available experimental spectra for this

specific compound are limited, this document leverages foundational spectroscopic principles

and predictive models to construct a detailed analytical profile. It is designed to serve as a

robust reference for researchers, scientists, and drug development professionals, enabling

them to anticipate, interpret, and validate the spectroscopic features of 2-Ethylazepane and

structurally related compounds.
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Part 1: Nuclear Magnetic Resonance (NMR)
Spectroscopy: Mapping the Atomic Connectivity
NMR spectroscopy is the most powerful technique for determining the precise structure of an

organic molecule in solution. It provides detailed information about the chemical environment,

connectivity, and stereochemistry of individual atoms. For 2-Ethylazepane, both ¹H (proton)

and ¹³C NMR are indispensable.

Expertise & Experience: The Rationale Behind NMR
Analysis
The choice to employ both ¹H and ¹³C NMR is deliberate. ¹H NMR offers insights into the

number of distinct proton environments, their electronic surroundings (chemical shift),

neighboring protons (spin-spin splitting), and their relative abundance (integration).[2][3]

However, due to the flexible, non-planar nature of the azepane ring and the presence of

multiple methylene (-CH₂-) groups, significant signal overlap can be anticipated in the ¹H NMR

spectrum, even at high field strengths.[4] This is where ¹³C NMR becomes critical. It provides a

distinct signal for each chemically non-equivalent carbon atom, offering a direct count of unique

carbon environments and information about their hybridization state, which is less prone to the

complexities of signal overlap.[5][6]

Predicted ¹H NMR Spectrum of 2-Ethylazepane
The structure of 2-Ethylazepane lacks significant symmetry, suggesting that most, if not all,

protons will be chemically non-equivalent. The key proton environments are the ethyl group

(CH₃ and CH₂), the methine proton at the C2 position (CH), the N-H proton, and the ten

protons on the remaining five methylene groups of the azepane ring.
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Proton Assignment
Predicted Chemical

Shift (δ, ppm)
Predicted Multiplicity Integration

Ethyl CH₃ ~ 0.9 - 1.1 Triplet (t) 3H

Azepane Ring CH₂

(C4, C5)
~ 1.2 - 1.6 Multiplet (m) 4H

Ethyl CH₂ ~ 1.4 - 1.7 Multiplet (m) 2H

Azepane Ring CH₂

(C3, C6)
~ 1.6 - 1.9 Multiplet (m) 4H

N-H
~ 1.5 - 2.5 (variable,

broad)
Singlet (s, broad) 1H

Azepane Ring CH₂

(C7)
~ 2.5 - 2.8 Multiplet (m) 2H

Azepane Ring CH

(C2)
~ 2.8 - 3.1 Multiplet (m) 1H

Causality Behind Predictions:

Ethyl Group: The terminal methyl (CH₃) protons are furthest from the electron-withdrawing

nitrogen atom, hence they appear most upfield and are split into a triplet by the adjacent CH₂

group. The ethyl CH₂ protons will be a more complex multiplet due to splitting from both the

methyl group and the C2 methine proton.

Ring Protons: The protons on the azepane ring will reside in the crowded 1.2-2.8 ppm

region. Those alpha to the nitrogen (C7) are deshielded and appear further downfield.[7] The

C2 proton is also alpha to the nitrogen and further substituted, placing it furthest downfield

among the ring C-H protons.

N-H Proton: The chemical shift of the N-H proton is highly variable and depends on solvent,

concentration, and temperature. It often appears as a broad singlet and may not show

coupling.

Predicted ¹³C NMR Spectrum of 2-Ethylazepane
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Due to the lack of symmetry, eight distinct signals are expected in the broadband proton-

decoupled ¹³C NMR spectrum.

Carbon Assignment Predicted Chemical Shift (δ, ppm)

Ethyl CH₃ ~ 10 - 15

Azepane Ring C4, C5 ~ 25 - 30

Ethyl CH₂ ~ 28 - 33

Azepane Ring C3 ~ 30 - 35

Azepane Ring C6 ~ 45 - 50

Azepane Ring C7 ~ 55 - 60

Azepane Ring C2 ~ 60 - 65

Causality Behind Predictions:

The chemical shifts are predicted based on standard values for aliphatic carbons.[8][9]

Carbons closer to the electronegative nitrogen atom (C2, C7, and to a lesser extent C3 and

C6) are deshielded and shifted further downfield. The C2 carbon, being both alpha to the

nitrogen and a tertiary carbon, is expected to be the most downfield of the sp³ carbons.

Experimental Protocol for NMR Data Acquisition
Sample Preparation: Dissolve ~5-10 mg of purified 2-Ethylazepane in ~0.6 mL of a

deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5 mm NMR tube. Add a small

amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

Instrument Setup: Place the sample in a high-field NMR spectrometer (e.g., 400 MHz or

higher). Ensure the instrument is properly tuned and shimmed to achieve optimal magnetic

field homogeneity.

¹H NMR Acquisition: Acquire the ¹H spectrum using a standard pulse sequence. Typical

parameters include a 30-45° pulse angle, an acquisition time of 2-4 seconds, and a

relaxation delay of 1-5 seconds.
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¹³C NMR Acquisition: Acquire the ¹³C spectrum using a proton-decoupled pulse sequence.

Due to the low natural abundance of ¹³C, a larger number of scans will be required. Typical

parameters involve a 45° pulse angle and a relaxation delay of 2 seconds.

Data Processing: Fourier transform the acquired Free Induction Decay (FID) signals. Phase

the resulting spectra and perform baseline correction. Calibrate the chemical shift scale

using the TMS signal at 0.00 ppm. Integrate the ¹H NMR signals.

Workflow for NMR Analysis
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Caption: Workflow for NMR-based structural elucidation.
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Part 2: Infrared (IR) Spectroscopy: Identifying Key
Functional Groups
IR spectroscopy is a rapid and effective technique for identifying the functional groups present

in a molecule. It works by measuring the absorption of infrared radiation, which excites

molecular vibrations such as stretching and bending.[10]

Expertise & Experience: Interpreting Vibrational Modes
For 2-Ethylazepane, the key is to identify vibrations characteristic of a secondary amine and

an alkane framework. The N-H stretch is a highly diagnostic, though often weak, absorption.

The C-H stretching region can confirm the presence of sp³-hybridized carbons, and the

fingerprint region below 1500 cm⁻¹ provides a unique pattern that can be used to confirm the

identity of the compound against a known standard.[10]

Predicted IR Spectrum of 2-Ethylazepane
Vibrational Mode

Predicted Absorption Range

(cm⁻¹)
Intensity

N-H Stretch 3200 - 3500 Medium to Weak, Broad

C-H Stretch (sp³) 2850 - 2960 Strong

C-H Bend 1350 - 1470 Medium

C-N Stretch 1000 - 1250 Medium

Causality Behind Predictions:

N-H Stretch: Secondary amines typically show a single, somewhat broad absorption in this

region. Its broadness is due to hydrogen bonding.

C-H Stretch: The strong, sharp peaks just below 3000 cm⁻¹ are characteristic of C-H

stretching in saturated alkyl groups, which comprise the bulk of the molecule.[11]

C-N Stretch: This vibration for aliphatic amines appears in the fingerprint region and confirms

the presence of the amine group.
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Experimental Protocol for IR Data Acquisition
Sample Preparation (Neat Liquid): Place one drop of pure 2-Ethylazepane onto the surface

of a polished salt plate (e.g., NaCl or KBr).

Assembly: Gently place a second salt plate on top of the first, spreading the liquid into a thin,

uniform film.

Data Acquisition: Place the salt plate assembly into the sample holder of an FTIR

spectrometer.

Background Scan: Run a background scan of the empty spectrometer to account for

atmospheric CO₂ and H₂O.

Sample Scan: Run the sample scan. The instrument software will automatically ratio the

sample scan against the background to generate the final absorbance or transmittance

spectrum.

Workflow for IR Analysis
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Caption: Workflow for IR-based functional group analysis.
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Part 3: Mass Spectrometry (MS): Determining
Molecular Weight and Fragmentation
Mass spectrometry is a destructive analytical technique that provides information about the

mass-to-charge ratio (m/z) of a molecule and its fragments. For 2-Ethylazepane, Electron

Ionization (EI) is a common method that will yield the molecular weight and a characteristic

fragmentation pattern, which acts as a molecular fingerprint.

Expertise & Experience: Predicting Fragmentation
Pathways
In EI-MS, the molecular ion (M⁺˙) is often unstable. For aliphatic amines, the most significant

fragmentation pathway is α-cleavage—the breaking of a C-C bond adjacent to the nitrogen

atom. This cleavage is favorable because it results in a resonance-stabilized, nitrogen-

containing cation.[12] For 2-Ethylazepane, there are three bonds susceptible to α-cleavage:

the bond to the ethyl group and the two C-C bonds within the ring at the C2 position. The

fragmentation that results in the most stable carbocation or the loss of the largest radical (the

"Stevenson-Audier rule") will often lead to the most abundant fragment ion, known as the base

peak.

Predicted Mass Spectrum of 2-Ethylazepane
Molecular Formula: C₈H₁₇N

Molecular Weight (Monoisotopic): 127.1361 Da[1]

Molecular Ion (M⁺˙): m/z = 127
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Predicted m/z
Proposed Fragment

Structure / Loss
Fragmentation Pathway

127 [C₈H₁₇N]⁺˙ Molecular Ion (M⁺˙)

112 [M - CH₃]⁺
Loss of a methyl radical (less

likely)

98 [M - C₂H₅]⁺
α-cleavage: Loss of the ethyl

radical

84 [C₅H₁₀N]⁺ Ring fragmentation

70 [C₄H₈N]⁺
α-cleavage (ring opening) and

subsequent fragmentation

56 [C₃H₆N]⁺
α-cleavage (ring opening),

likely base peak

Causality Behind Predictions:

Molecular Ion (m/z 127): The peak corresponding to the intact molecule after losing one

electron. It may be of low abundance.

α-Cleavage (m/z 98): Loss of the ethyl group (mass 29) is a classic α-cleavage pathway,

leading to a stable cyclic iminium ion.

Ring Cleavage (m/z 56): The most favorable α-cleavage often involves breaking a bond

within the ring, followed by rearrangement and loss of a radical. This pathway can lead to a

highly stable, acyclic iminium ion, which is predicted to be the base peak (most intense

signal).

Experimental Protocol for MS Data Acquisition
Sample Introduction: Inject a dilute solution of 2-Ethylazepane in a volatile solvent (e.g.,

methanol or dichloromethane) into a Gas Chromatograph (GC) coupled to a Mass

Spectrometer (GC-MS). The GC will separate the analyte from any impurities.
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Ionization: As the compound elutes from the GC column, it enters the ion source of the mass

spectrometer. In EI mode, it is bombarded with high-energy electrons (~70 eV), causing

ionization and fragmentation.

Mass Analysis: The resulting positively charged ions are accelerated into a mass analyzer

(e.g., a quadrupole), which separates them based on their mass-to-charge ratio (m/z).

Detection: An electron multiplier detects the ions, and the signal is processed by a computer

to generate the mass spectrum.

Workflow for Mass Spectrometry Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 15 Tech Support

https://www.benchchem.com/product/b1275830?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275830?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

